Cas no 18068-06-9 (4-Methoxycyclohexanol)

• Product Name: 4-Methoxycyclohexanol
• CAS No: 18068-06-9
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• MDL: MFCD00019333
• CID: 191848
• PubChem ID: 140332
• Update Time: 2025-10-29

4-Methoxycyclohexanol Chemical and Physical Properties

Names and Identifiers

• 4-Methoxycyclohexanol
• 4-methoxycyclohexan-1-ol
• 4-methoxy-Cyclohexanol
• Cyclohexanol,4-methoxy-
• 4-(Methyloxy)cyclohexanol
• trans-4-Methoxycyclohexanol
• Cyclohexanol, 4-methoxy-
• cis-4-Methoxycyclohexanol
• (1s,4s)-4-Methoxycyclohexanol
• 4-Methoxycyclohexanol (cis,trans)
• PFTGXSGDFZZZFY-UHFFFAOYSA-N
• cis-4-methoxy-cyclohexanol
• cis-4-methoxycyclo-hexanol
• trans-4-methoxy-cyclohexanol
• 4-Methoxycyclohexanol (c,t)
• 4-METHOXY CYCLOHEXANOL
• Cyclohexanol,4-methoxy;4-Methoxycyclohexan-1-ol
• SY344355
• SCHEMBL473550
• SCHEMBL2369051
• SY021060
• EN300-106288
• Z904962746
• CS-W005092
• MFCD30321112
• D84292
• 18068-06-9
• MFCD00019333
• trans-1-chloro-2-methoxycyclohexane
• AKOS006239782
• E80082
• SCHEMBL9970195
• 22188-02-9
• BCP30891
• (1s,4s)-4-methoxycyclohexan-1-ol
• A919887
• 22188-03-0
• AKOS016008978
• AS-59044
• SY021061
• PFTGXSGDFZZZFY-LJGSYFOKSA-N
• SCHEMBL2368898
• CS-0187696
• PFTGXSGDFZZZFY-KNVOCYPGSA-N
• PS-19644
• rel-(1s,4s)-4-Methoxycyclohexanol
• EN300-5263861
• (1R,4R)-4-METHOXYCYCLOHEXAN-1-OL
• EN300-6746618
• A881095
• DTXSID00170994
• SCHEMBL7859371
• DS-2056
• XAA18803
• 4-Methoxycyclohexanol(cis- and trans- mixture)
• DB-361757
• DB-349418

• MDL： MFCD00019333
• Inchi： 1S/C7H14O2/c1-9-7-4-2-6(8)3-5-7/h6-8H,2-5H2,1H3
• InChI Key： PFTGXSGDFZZZFY-UHFFFAOYSA-N
• SMILES： O(C)C1CCC(CC1)O

Computed Properties

• Exact Mass: 130.09900
• Monoisotopic Mass: 130.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 75
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 0.7

Experimental Properties

• Color/Form: No data available
• Density: 0.99±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 217°C at 760 mmHg
• Flash Point: 89.1±12.7 ºC,
• Refractive Index: 1.4671 (589.3 nm 21 ºC)
• Solubility: Soluble (110 g/l) (25 º C),
• PSA: 29.46000
• LogP: 0.93630

4-Methoxycyclohexanol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-Methoxycyclohexanol

4-Methoxycyclohexanol (CAS No. 18068-06-9): An Overview of Its Properties, Applications, and Recent Research

4-Methoxycyclohexanol (CAS No. 18068-06-9) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, characterized by its cyclohexane ring and a methoxy group attached to the fourth carbon, has garnered significant attention due to its unique chemical properties and potential uses in various industries.

The molecular formula of 4-Methoxycyclohexanol is C₇H₁₄O₂, and it has a molecular weight of approximately 130.18 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in water. Its physical and chemical properties make it an attractive candidate for use in the synthesis of more complex molecules, as well as in the development of novel materials and pharmaceuticals.

In recent years, research on 4-Methoxycyclohexanol has focused on its potential applications in the pharmaceutical industry. One notable area of interest is its use as an intermediate in the synthesis of drugs with anti-inflammatory and analgesic properties. Studies have shown that derivatives of 4-Methoxycyclohexanol can exhibit significant biological activity, making them promising candidates for further development.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-inflammatory effects of a series of 4-Methoxycyclohexanol-based compounds. The researchers found that these compounds were effective in reducing inflammation in both in vitro and in vivo models. Specifically, one derivative was shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation.

Beyond its pharmaceutical applications, 4-Methoxycyclohexanol has also been explored for its potential use in the development of new materials. Its cyclohexane ring provides structural stability, while the methoxy group can be functionalized to introduce additional chemical functionalities. This makes it a valuable building block for the synthesis of polymers and other advanced materials with tailored properties.

In the field of polymer science, researchers have utilized 4-Methoxycyclohexanol as a monomer or co-monomer to create polymers with enhanced mechanical strength and thermal stability. A study published in Macromolecules in 2021 reported the synthesis of a copolymer containing 4-Methoxycyclohexanol units, which exhibited improved tensile strength and thermal resistance compared to conventional polymers.

The environmental impact of chemicals is an increasingly important consideration in their development and application. Recent studies have evaluated the biodegradability and ecotoxicity of 4-Methoxycyclohexanol. A study published in Environmental Science & Technology in 2023 found that 4-Methoxycyclohexanol is moderately biodegradable under aerobic conditions and has low ecotoxicity, making it a more environmentally friendly option compared to some other organic solvents.

In addition to its industrial applications, 4-Methoxycyclohexanol has been studied for its potential use in analytical chemistry. Its unique spectral properties make it useful as a reference compound or internal standard in various analytical techniques, such as gas chromatography (GC) and liquid chromatography (LC). A study published in Analytical Chemistry in 2022 demonstrated the utility of 4-Methoxycyclohexanol as an internal standard for quantifying trace amounts of volatile organic compounds (VOCs) in environmental samples.

The safety profile of chemicals is another critical aspect that must be considered. While 4-Methoxycyclohexanol is generally considered safe for use under controlled conditions, proper handling procedures should be followed to minimize exposure risks. Safety data sheets (SDS) provide detailed information on the potential hazards associated with this compound and recommend appropriate protective measures.

In conclusion, 4-Methoxycyclohexanol (CAS No. 18068-06-9) is a multifaceted compound with diverse applications across various fields. Its unique chemical structure and properties make it a valuable resource for researchers and industry professionals alike. Ongoing research continues to uncover new possibilities for its use, further highlighting its importance in modern chemistry and related disciplines.